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Compound of Interest

Compound Name: 4,5-Difluorophthalic anhydride

Cat. No.: B103473

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical procedures for
handling 4,5-Difluorophthalic anhydride (CAS No: 18959-30-3) in a laboratory setting.
Adherence to these guidelines is critical to ensure personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

4,5-Difluorophthalic anhydride is a hazardous substance that requires stringent safety
measures. Below is a summary of its primary hazards and the recommended personal
protective equipment.

Hazard Summary:
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Hazard Statement

GHS Classification

Harmful if swallowed.[1][2][3][4]

Acute toxicity, Oral (Category 4)

Causes skin irritation.[1][2][3][4]

Skin corrosion/irritation (Category 2)

May cause an allergic skin reaction.[1][2][3][4]

Skin sensitization (Category 1)

Causes serious eye damage.[1][2][3][4]

Serious eye damage/eye irritation (Category 1)

May cause allergy or asthma symptoms or
breathing difficulties if inhaled.[1][2][3][4]

Respiratory sensitization (Category 1)

May cause respiratory irritation.[1][3][4]

Specific target organ toxicity — single exposure
(Category 3), Respiratory system

Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.
[1][5] Ensure eyewash stations and safety

showers are readily accessible.[6]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile
rubber), a lab coat, and closed-toe shoes.[7] For
extensive handling, consider a chemically

impervious suit.[5]

Respiratory Protection

Use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and
particulates, especially when dust may be
generated.[1] Work should be conducted in a

chemical fume hood.[1][6]

Hand Protection

Wear protective gloves.[1]

Handling and Storage Protocol

Operational Workflow for Handling 4,5-Difluorophthalic Anhydride:
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Workflow for Handling 4,5-Difluorophthalic Anhydride

Preparation

Don Appropriate PPE

'

Ensure Fume Hood is Operational

'

Gather All Necessary Materials

Proceed to Handling

Hanglling

Weigh Solid in Fume Hood

'

Carefully Transfer to Reaction Vessel

fter Experiment
Cleanup & Disposal
Decontaminate Glassware and Surfaces

'

Segregate Waste

'

Dispose of Waste in Labeled Containers
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Disposal Workflow for 4,5-Difluorophthalic Anhydride Waste

Waste Generation

Unused/Contaminated Solid Contaminated Solvents Contaminated PPE
i Waste S%regation &
Solid Waste Container Halogenated Organic Waste Solid Chemical Waste

Final Disposal

Label Waste Containers

'

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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